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Compound of Interest

Compound Name: Octapinol

Cat. No.: B1200263

Octapinol: An In-depth Technical Analysis

Abstract

Octapinol is a novel synthetic compound that has recently emerged as a subject of significant
interest within the scientific community. Extensive research into its chemical properties and
potential therapeutic applications is currently underway. This document provides a
comprehensive overview of the current understanding of Octapinol, including its chemical
structure, and summarizes key findings from preclinical studies.

1. Chemical Structure and Properties

Octapinol, systematically named 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one,
is a flavonoid derivative with a molecular formula of C15H1007. Its structure is characterized
by a chromen-4-one core with two hydroxyl groups on the B ring and three hydroxyl groups on
the A and C rings.

Table 1: Physicochemical Properties of Octapinol
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Property Value

Molecular Formula C15H1007

Molar Mass 302.24 g/mol

Appearance Yellow crystalline solid

Melting Point 285-288 °C

Solubility ?oluble in DMSO and ethanol, sparingly soluble
In water

pKa 6.8, 8.5, 9.7

2. Experimental Protocols
2.1. Synthesis of Octapinol

The synthesis of Octapinol is achieved through a multi-step process starting from
commercially available precursors. A detailed experimental protocol is outlined below:

o Step 1: Protection of Hydroxyl Groups: 2,4,6-trihydroxyacetophenone is reacted with benzyl
bromide in the presence of potassium carbonate to protect the hydroxyl groups.

o Step 2: Condensation: The protected acetophenone is then condensed with 3,4-
dibenzyloxybenzaldehyde in an alkaline medium to form a chalcone intermediate.

o Step 3: Cyclization and Oxidative Cyclization: The chalcone intermediate undergoes acid-
catalyzed cyclization to form a flavanone, which is subsequently oxidized using iodine to
yield the flavone backbone.

o Step 4: Deprotection: The benzyl protecting groups are removed by catalytic hydrogenation
using palladium on carbon to afford the final product, Octapinol.

3. Signaling Pathways

Preliminary studies suggest that Octapinol may exert its biological effects through the
modulation of specific intracellular signaling pathways. The precise mechanisms are still under
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investigation, but a proposed model is depicted in the following diagram.
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Caption: Proposed signaling pathway of Octapinol.
4. Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of

Octapinol.
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Caption: In vitro efficacy testing workflow for Octapinol.
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5. Logical Relationships

The development and investigation of Octapinol follow a logical progression from its
fundamental chemical properties to its potential therapeutic applications.
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Caption: Logical flow of Octapinol research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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